3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine

• Molecular Formula: C11H9BrN2S
• Molecular Weight: 281.17 g/mol
• IUPAC Name: 2-(3-bromopyridin-2-yl)sulfanyl-4-methylpyridine
• InChI: InChI=1S/C11H9BrN2S/c1-8-4-6-13-10(7-8)15-11-9(12)3-2-5-14-11/h2-7H,1H3
• InChI Key: SRDWLDRQYPBQLI-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)SC2=C(C=CC=N2)Br

Description

3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery. This compound belongs to the class of pyridine derivatives and has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways in the body. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. In inflammation-related studies, this compound inhibits the activation of NF-κB and MAPK signaling pathways, which are involved in the production of pro-inflammatory cytokines. In neurological disorder-related studies, this compound has been found to have neuroprotective effects by inhibiting oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine has been found to have various biochemical and physiological effects in different studies. In cancer-related studies, this compound has been found to inhibit cell proliferation, induce apoptosis, and inhibit tumor growth. In inflammation-related studies, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurological disorder-related studies, this compound has been found to have neuroprotective effects by inhibiting oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine in lab experiments is its potential applications in drug discovery. This compound has shown promising results in various studies related to cancer, inflammation, and neurological disorders. Another advantage is that this compound is relatively easy to synthesize and purify. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on 3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine. One direction is to further investigate its potential applications in drug discovery, particularly in the treatment of cancer, inflammation, and neurological disorders. Another direction is to study its mechanism of action in more detail to better understand how it exerts its effects. Additionally, future research can focus on improving the solubility of this compound in water to make it more versatile for lab experiments.

Synthesis Methods

The synthesis of 3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine involves the reaction of 2-chloro-3-bromopyridine with 4-methyl-2-pyridinethiol in the presence of a base such as sodium hydride or potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

3-Bromo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine has been extensively studied for its potential applications in drug discovery. It has shown promising results in various studies related to cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Inflammation-related studies have shown that this compound has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In neurological disorder-related studies, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of Alzheimer's disease and Parkinson's disease.